Cas no 63969-87-9 (Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester)

• Product Name: Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester
• CAS No: 63969-87-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1665777
• Update Time: 2024-09-03

Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester

• Inchi： 1S/C13H18O3/c1-10(2)16-13(15)9-12-6-4-3-5-11(12)7-8-14/h3-6,10,14H,7-9H2,1-2H3
• InChI Key： VYRKPWORKCWYML-UHFFFAOYSA-N
• SMILES： C1(CC(OC(C)C)=O)=CC=CC=C1CCO

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 323.1±22.0 °C(Predicted)
• PSA: 46.53
• pka: 14.80±0.10(Predicted)